tert-butyl 3-(buta-1,3-diyn-1-yl)azetidine-1-carboxylate
Description
Tert-butyl 3-(buta-1,3-diyn-1-yl)azetidine-1-carboxylate is a chemical compound with the CAS Number: 2613383-49-4 . It has a molecular weight of 205.26 . The compound is stored at temperatures below -10°C and is available in powder form .
Molecular Structure Analysis
The Inchi Code for tert-butyl 3-(buta-1,3-diyn-1-yl)azetidine-1-carboxylate is 1S/C12H15NO2/c1-5-6-7-10-8-13 (9-10)11 (14)15-12 (2,3)4/h1,10H,8-9H2,2-4H3 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
Tert-butyl 3-(buta-1,3-diyn-1-yl)azetidine-1-carboxylate is a powder that is stored at temperatures below -10°C . It has a molecular weight of 205.26 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(buta-1,3-diyn-1-yl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-aminocrotonate with propargyl bromide to form tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate, which is then reacted with sodium hydride and buta-1,3-diyne to yield the final product.", "Starting Materials": [ "tert-butyl 3-aminocrotonate", "propargyl bromide", "sodium hydride", "buta-1,3-diyne" ], "Reaction": [ "Step 1: React tert-butyl 3-aminocrotonate with propargyl bromide in the presence of a base such as potassium carbonate to form tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate.", "Step 2: React tert-butyl 3-(prop-2-yn-1-yl)azetidine-1-carboxylate with sodium hydride in THF to form the corresponding sodium salt.", "Step 3: Add buta-1,3-diyne to the reaction mixture and heat at reflux temperature to yield tert-butyl 3-(buta-1,3-diyn-1-yl)azetidine-1-carboxylate." ] } | |
CAS RN |
2613383-49-4 |
Molecular Formula |
C12H15NO2 |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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